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Compound of Interest

Compound Name: 2-Bromocyclopentanone

Cat. No.: B1279250

This document provides essential safety and logistical information for the proper disposal of 2-
Bromocyclopentanone, a halogenated ketone. Adherence to these procedures is critical to
ensure personnel safety and environmental compliance. This substance is classified as harmful
if swallowed and causes severe skin burns and eye damage, necessitating careful handling at
all stages of use and disposal.[1][2]

Immediate Safety Precautions & Personal Protective
Equipment (PPE)

Before handling 2-Bromocyclopentanone for any purpose, including disposal, all personnel
must be equipped with the appropriate PPE.

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile or neoprene).[1]

Eye/Face Protection: Use chemical splash goggles and a face shield.[3]

Skin and Body Protection: Wear a lab coat, apron, or other protective clothing to prevent skin
contact.[1][3]

Ventilation: Always handle this chemical in a well-ventilated area, preferably inside a certified
chemical fume hood.[1]

Step-by-Step Disposal Procedure
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Disposal of 2-Bromocyclopentanone must be managed through your institution's hazardous
waste program. Direct disposal into sanitary sewers or regular trash is strictly prohibited.[4]

Step 1: Waste Classification

o Classify 2-Bromocyclopentanone waste as Hazardous Halogenated Organic Waste.[5]
This classification is crucial for proper segregation and disposal routing.

Step 2: Waste Segregation and Collection

e Segregate: Keep halogenated waste, like 2-Bromocyclopentanone, separate from non-
halogenated chemical waste to comply with disposal regulations and prevent incompatible
chemical reactions.[5]

» Container: Collect the waste in a designated, leak-proof container that is chemically
compatible with the material. The container must be in good condition, free of cracks or rust,
and have a secure, tight-fitting lid.[1][6]

e Labeling: As soon as the first drop of waste is added, label the container clearly with a
"Hazardous Waste" label.[6] The label must include the full chemical name ("2-
Bromocyclopentanone") and a clear indication of its hazards (e.g., "Corrosive," "Toxic").

Step 3: Temporary Storage

e Location: Store the sealed waste container in a designated and marked Satellite
Accumulation Area (SAA) within the laboratory.

» Conditions: The container must remain closed except when adding waste.[6] Store it away
from incompatible materials and sources of ignition.[1]

Step 4: Arrange for Professional Disposal

e Contact EHS: Once the container is nearly full (do not exceed 75% capacity) or when the
waste is no longer being generated, contact your institution's Environmental Health and
Safety (EHS) office to arrange for pickup and disposal.[5][7]
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» Documentation: Follow all institutional procedures for waste handover, which may include
completing a waste manifest or online pickup request.

» Final Disposal Method: The EHS-approved vendor will typically use controlled incineration
with flue gas scrubbing or another licensed chemical destruction method.[1]

Data Presentation: Hazard and Disposal Summary

The following table summarizes key data for 2-Bromocyclopentanone. Specific quantitative
limits for disposal are determined by federal, state, and local regulations and are not universally
defined.

Parameter Value | Guideline Source
Chemical Name 2-Bromocyclopentanone [2]
CAS Number 21943-50-0 [2]

Acute Toxicity 4 (Oral), Skin
GHS Hazard Class ] [1][2]
Corrosion 1B

H302: Harmful if swallowed,
Hazard Statements H314: Causes severe skin [1][2]

burns and eye damage

L Hazardous Halogenated
Waste Classification ] [5]
Organic Waste

) Controlled Incineration /
Recommended Disposal ) ) ] [1]
Licensed Chemical Destruction

Drain Disposal Prohibited [4]
] o o Do not fill above 3/4 (75%) of
Container Filling Limit [5]
volume

Experimental Protocol: Small Spill Decontamination

This protocol details the immediate response and cleanup procedure for a small spill (<100 mL)
of 2-Bromocyclopentanone contained within a chemical fume hood. For larger spills,

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/sds/2-bromocyclopentanone-pd180713147960.html
https://www.benchchem.com/product/b1279250?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromocyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromocyclopentanone
https://www.echemi.com/sds/2-bromocyclopentanone-pd180713147960.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromocyclopentanone
https://www.echemi.com/sds/2-bromocyclopentanone-pd180713147960.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromocyclopentanone
https://www.mcmaster.ca/CEDTsafety/WasteManagement.htm
https://www.echemi.com/sds/2-bromocyclopentanone-pd180713147960.html
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.mcmaster.ca/CEDTsafety/WasteManagement.htm
https://www.benchchem.com/product/b1279250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

evacuate the area and contact emergency personnel and EHS immediately.[7][8]

Materials:

Full set of appropriate PPE (as listed in Section 1)

Inert absorbent material (e.g., vermiculite, sand, or commercial spill pads)
Two plastic bags for hazardous waste disposal[8]

Scoop and brush (spark-proof)[1]

Decontamination solution (mild detergent and water)

Paper towels

Hazardous waste labels

Methodology:

Alert Personnel: Immediately alert others in the laboratory.
Ensure Safety: Ensure ventilation is active. Control all sources of ignition.[1]

Containment: If safe to do so, prevent the spill from spreading by creating a barrier with
absorbent material around the spill's perimeter.[7]

Absorption: Cover the spill with absorbent material, working from the outside in.[8] Allow the
material to be fully absorbed.

Collection: Using a spark-proof scoop and brush, carefully collect the absorbed material.
Place it into a designated hazardous waste bag.[1][8]

Initial Decontamination: Wipe the spill area with paper towels to remove any remaining
residue. Place these towels into the same waste bag.

Final Decontamination: Clean the affected surface with a mild detergent and water solution.
[7] Wipe dry with clean paper towels. Place these towels into a second, separate hazardous
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waste bag.

o Waste Disposal: Seal both bags, affix a completed hazardous waste label identifying the
contents as "Spill Debris containing 2-Bromocyclopentanone,” and manage as hazardous
waste according to the procedures in Section 2.[7]

o Report: Report the spill to your laboratory supervisor or Principal Investigator.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 2-Bromocyclopentanone.
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2-Bromocyclopentanone Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Bromocyclopentanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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